Cas no 86723-67-3 (1,2-Benzenediamine, 4-(pentyloxy)-)

• Product name: 1,2-Benzenediamine, 4-(pentyloxy)-
• CAS No: 86723-67-3
• MF: C₁₁H₁₈N₂O
• MW: 194.27342
• CID: 660801
• PubChem ID: 21647520

1,2-Benzenediamine, 4-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(pentyloxy)-
• 4-pentoxybenzene-1,2-diamine
• 86723-67-3
• DTXSID80616582
• SCHEMBL10430132
• 4-(PENTYLOXY)BENZENE-1,2-DIAMINE

• Inchi： InChI=1S/C11H18N2O/c1-2-3-4-7-14-9-5-6-10(12)11(13)8-9/h5-6,8H,2-4,7,12-13H2,1H3
• InChI Key： CJSJAZTZBVXRQC-UHFFFAOYSA-N
• SMILES： CCCCCOC1=CC(=C(C=C1)N)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų
• XLogP3: 2.4